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Compound of Interest

Compound Name: Diglyme

Cat. No.: B029089 Get Quote

Essential Safety and Handling Guide for Diglyme
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Diglyme (Bis(2-methoxyethyl) ether) in a laboratory setting.

Adherence to these guidelines is critical for ensuring personal safety and regulatory

compliance.

Immediate Safety Information
Diglyme is a flammable liquid and vapor that can form explosive peroxides upon prolonged

exposure to air and light.[1] It is also classified as a reproductive toxin, with the potential to

impair fertility and harm an unborn child.[2][3] Skin absorption is a significant route of exposure.

[4] Therefore, strict adherence to personal protective equipment (PPE) protocols is mandatory.

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is the first line of defense against the hazards associated with

Diglyme. The following tables provide a summary of recommended PPE.

Hand Protection: Glove Selection

The selection of appropriate gloves is critical due to the risk of skin absorption. While specific

breakthrough time data for Diglyme is not uniformly available across all glove types in publicly
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accessible literature, general recommendations and some specific test results provide

guidance. Butyl rubber has been identified as a highly effective barrier.[4]

Glove Material
Breakthrough Time
(Minutes)

Protection Class
(EN 374)

Recommendation

Butyl Rubber > 480 (Estimated) Class 6

Excellent:

Recommended for

prolonged or

immersive contact.[4]

Nitrile Rubber Varies Significantly Varies

Fair to Good: Suitable

for incidental splash

protection.

Breakthrough times

can be highly variable

depending on glove

thickness and

manufacturer. Always

consult the

manufacturer's

specific chemical

resistance data.

Neoprene Varies Varies

Fair: May be suitable

for splash protection,

but breakthrough data

for Diglyme is limited.

PVC Not Recommended -

Generally not

recommended for use

with ethers.

Natural Latex Not Recommended -

Poor chemical

resistance to many

organic solvents.

Eye and Face Protection
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Equipment Standard Recommendation

Safety Glasses with Side

Shields
ANSI Z87.1 / EN 166

Minimum requirement for all

handling procedures.

Chemical Splash Goggles ANSI Z87.1 / EN 166
Required when there is a risk

of splashing.

Face Shield ANSI Z87.1 / EN 166

Recommended in addition to

goggles when handling larger

quantities or when a significant

splash risk exists.

Body Protection

Equipment Material Recommendation

Laboratory Coat Standard
Minimum requirement for

handling small quantities.

Chemical Resistant Apron PVC or similar

Recommended when handling

larger quantities to protect

against splashes.

Coveralls/Overalls Flame-retardant, anti-static

Recommended for large-scale

operations or where significant

exposure is possible.[2]

Safety Footwear Non-sparking
Recommended for large-scale

or continuous use.[1]

Respiratory Protection

Respiratory protection is necessary when engineering controls (such as a fume hood) are not

sufficient to maintain exposure below occupational exposure limits, or during emergency

situations.
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Respirator Type
Cartridge/Filter
Type

NIOSH/EN
Standard

Recommendation

Air-Purifying

Respirator (Half or

Full Facepiece)

Organic Vapor (OV)

Cartridge
NIOSH Approved

For use in areas with

adequate oxygen and

known contaminant

concentrations below

the Immediately

Dangerous to Life or

Health (IDLH) level.[5]

[6]

Powered Air-Purifying

Respirator (PAPR)

Organic Vapor (OV)

Cartridge with HEPA

(P100) filter

NIOSH Approved

Offers a higher level

of protection and may

be more comfortable

for extended use.

Self-Contained

Breathing Apparatus

(SCBA)

- NIOSH Approved

Required for

emergency situations,

unknown

concentrations, or

oxygen-deficient

environments.[2]

Experimental Protocols
Permeation and Breakthrough Time Testing for Protective Gloves

The efficacy of glove materials against chemical permeation is determined using standardized

test methods. The most common standard is ASTM F739: Standard Test Method for

Permeation of Liquids and Gases Through Protective Clothing Materials Under Conditions of

Continuous Contact.

Methodology Overview:

Test Cell: A test cell is used which is divided into two chambers by the glove material to be

tested.
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Challenge Chemical: One chamber (the "challenge" side) is filled with Diglyme.

Collection Medium: The other chamber (the "collection" side) has a collection medium (gas

or liquid) that continuously flows through it.

Sampling and Analysis: The collection medium is continuously monitored using an analytical

instrument (e.g., gas chromatograph) to detect the presence of Diglyme.

Breakthrough Time: The "normalized breakthrough time" is the time elapsed from the initial

contact of the chemical with the glove material to the point at which the chemical's

permeation rate reaches a standardized level (e.g., 0.1 µg/cm²/min).[7]

Permeation Rate: The steady-state permeation rate is the constant rate of chemical passage

through the material after equilibrium is reached.

This testing provides the quantitative data necessary to select gloves with adequate protection

for the duration of a specific task.

Operational Plans
Workflow for Safe Handling of Diglyme
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Select and Inspect PPE

Prepare Workspace (Fume Hood, Spill Kit)

Don Appropriate PPE

Perform Experimental Procedure

Monitor for Peroxide Formation

Decontaminate Work Area

Doff PPE Correctly

Segregate and Label Hazardous Waste

Dispose of Waste via EHS

Fig. 1: Workflow for Safe Handling of Diglyme.

Click to download full resolution via product page

Caption: Fig. 1: Workflow for Safe Handling of Diglyme.
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Disposal Plans
Diglyme and any materials contaminated with it must be disposed of as hazardous waste.[1]

Due to its ability to form explosive peroxides, special precautions are necessary.

Step-by-Step Disposal Protocol:

Waste Collection:

Use a designated, compatible, and clearly labeled hazardous waste container. The

container must have a secure cap.

Do not mix Diglyme waste with other incompatible waste streams.

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "Diglyme" or

"Bis(2-methoxyethyl) ether," and the associated hazards (Flammable, Reproductive Toxin).

Indicate the date when waste accumulation began.

Storage:

Store the waste container in a cool, dry, well-ventilated area, away from heat and sources

of ignition.[2]

Store in a designated satellite accumulation area.

Ensure the container is kept closed except when adding waste.

Peroxide Management:

Opened containers of Diglyme should be dated and disposed of within 12 months.

Unopened containers should be disposed of after 18 months.[1]

If an old or undated container of Diglyme is found, do not handle it. Contact your

institution's Environmental Health and Safety (EHS) office immediately.
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Disposal Request:

When the container is full or the disposal timeline is reached, request a pickup from your

institution's EHS department.

Do not dispose of Diglyme down the drain or in regular trash.

Logical Relationship for PPE Selection and Disposal
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Hazard Assessment

PPE Selection

Disposal Protocol

Identify Diglyme Hazards
(Flammable, Reproductive Toxin, Skin Absorption)

Evaluate Task
(Quantity, Duration, Splash Potential)

Select Gloves
(Butyl Rubber Recommended)

Select Eye/Face Protection
(Goggles/Face Shield)

Select Body Protection
(Lab Coat/Apron)

Select Respirator
(Organic Vapor Cartridge, if needed)

Contaminated PPE as Hazardous Waste

Diglyme Waste as Hazardous Waste

Use Labeled, Sealed Container

Arrange EHS Pickup

Fig. 2: Logical Flow for PPE Selection and Disposal.

Click to download full resolution via product page

Caption: Fig. 2: Logical Flow for PPE Selection and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

